Cas no 16899-82-4 (Ethanone,1-(3,4-dihydroxyphenyl)-2-(1-pyrrolidinyl)-)

• Product name: Ethanone,1-(3,4-dihydroxyphenyl)-2-(1-pyrrolidinyl)-
• CAS No: 16899-82-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 187771
• PubChem ID: 28130

Ethanone,1-(3,4-dihydroxyphenyl)-2-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4-dihydroxyphenyl)-2-(1-pyrrolidinyl)-
• 1-(3,4-dihydroxyphenyl)-2-pyrrolidin-1-ylethanone
• 1-(3,4-Dihydroxyphenyl)-2-(1-pyrrolidinyl)ethanone
• 1-(3,4-Dihydroxy-phenyl)-2-pyrrolidino-aethanon
• 1-(3,4-dihydroxy-phenyl)-2-pyrrolidino-ethanone
• 3',4'-Dihydroxy-2-(1-pyrrolidinyl)acetophenone
• AC1L1EOJ
• ACETOPHENONE, 3',4'-DIHYDROXY-2-(1-PYRROLIDINYL)-
• BRN 0176968
• CTK4D3172
• U 2956
• 16899-82-4
• Ethanone, 1-(3,4-dihydroxyphenyl)-2-(1-pyrrolidinyl)-
• 4-20-00-00184 (Beilstein Handbook Reference)
• DTXSID60168635
• AKOS008964192
• 1-(3,4-DIHYDROXYPHENYL)-2-(PYRROLIDIN-1-YL)ETHANONE

• Inchi： InChI=1S/C12H15NO3/c14-10-4-3-9(7-11(10)15)12(16)8-13-5-1-2-6-13/h3-4,7,14-15H,1-2,5-6,8H2
• InChI Key： KSZQAZXCZAHBPB-UHFFFAOYSA-N
• SMILES： OC1=C(O)C=CC(C(=O)CN2CCCC2)=C1

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Density: 1.274
• Boiling Point: 440.9°C at 760 mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.608
• PSA: 60.77